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Compound of Interest

Compound Name:
3-Bromo-4-chloro-5-

methylpyridine

Cat. No.: B1379017 Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) for 3-Bromo-4-chloro-
5-methylpyridine

Foreword: A Modern Approach to Chemical Safety
and Utility
For the contemporary researcher and drug development professional, a Material Safety Data

Sheet (MSDS) must transcend its role as a mere regulatory checklist. It should serve as a

foundational technical document that not only ensures safety but also informs experimental

design. This guide is structured to provide a comprehensive understanding of 3-Bromo-4-
chloro-5-methylpyridine, framing its safety protocols within the context of its chemical

reactivity and synthetic potential. As a halogenated pyridine, its utility as a building block in

medicinal chemistry is significant, but this utility is intrinsically linked to its hazardous

properties. This document, therefore, provides not just the "what" of safety but the "why,"

empowering scientists to handle this reagent with confidence and precision.

Section 1: Chemical Identification and
Physicochemical Profile
Correct identification is the cornerstone of chemical safety and experimental reproducibility. 3-
Bromo-4-chloro-5-methylpyridine is a substituted pyridine ring, a heterocyclic aromatic

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1379017?utm_src=pdf-interest
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound, featuring bromine, chlorine, and methyl functional groups. These substitutions

dictate its reactivity and physical properties.

Synonyms: While this specific isomer is less common, related compounds are often referred to

by their CAS numbers or alternative IUPAC names. It is crucial to verify the structure and CAS

number of the material in hand. For the target compound, identifiers include:

IUPAC Name: 3-bromo-4-chloro-5-methylpyridine[1]

Molecular Formula: C₆H₅BrClN[1][2]

InChI Key: LBZUNPHQQIYQGV-UHFFFAOYSA-N[1]

Below is the two-dimensional structure of the molecule, illustrating the substitution pattern on

the pyridine ring.

Caption: 2D structure of 3-Bromo-4-chloro-5-methylpyridine.

Physicochemical Data
The following table summarizes key physicochemical properties. Data is primarily based on the

closely related and more thoroughly documented isomer, 3-Bromo-5-chloro-4-methylpyridine

(CAS: 1260010-08-9), which is expected to have very similar physical characteristics.

Property Value Source

Molecular Weight 206.47 g/mol [2][3]

Appearance
Solid, light yellow crystalline

powder
[4][5]

Melting Point 65 to 69 °C [4]

Boiling Point 223.2 ± 35.0 °C at 760 mmHg [3]

LogP (octanol/water) 2.80590 [3]

Polar Surface Area (PSA) 12.89 Å² [3]
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Section 2: Hazard Identification and Toxicological
Summary
This compound is classified as hazardous. The Globally Harmonized System (GHS)

classifications, derived from data on the 3-bromo-5-chloro-4-methylpyridine isomer, provide a

clear warning of its potential health effects[2]. The reactivity of the halogenated pyridine ring,

which makes it a useful synthetic intermediate, is also the source of its toxicity.

GHS Hazard Classifications
Acute Toxicity, Oral (Category 4): H302 - Harmful if swallowed[2].

Skin Corrosion/Irritation (Category 2): H315 - Causes skin irritation[2].

Serious Eye Damage/Eye Irritation (Category 2A): H319 - Causes serious eye irritation[2].

Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation:

H335 - May cause respiratory irritation[2].

Toxicological Rationale
The observed hazards are consistent with the chemical nature of halogenated aromatic

compounds.

Irritation: The electron-deficient nature of the pyridine ring, enhanced by the electron-

withdrawing effects of the bromine and chlorine atoms, makes the molecule reactive towards

biological nucleophiles found in skin, eyes, and mucous membranes. This reactivity leads to

local inflammation and irritation.

Acute Toxicity: If ingested, the compound can be absorbed and may interfere with metabolic

processes. While the exact mechanism is not fully elucidated, its reactivity suggests potential

for covalent modification of essential biomolecules.

Section 3: Risk Mitigation and Safe Handling
Protocols
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A proactive approach to safety is paramount. The following protocols are designed as a self-

validating system to minimize exposure risk during routine handling, storage, and disposal.

Engineering Controls: The First Line of Defense
Chemical Fume Hood: All handling of solid 3-Bromo-4-chloro-5-methylpyridine and its

solutions must be conducted in a certified chemical fume hood. This is non-negotiable and

directly addresses the respiratory irritation hazard (H335) by preventing inhalation of dust or

vapors[6].

Ventilation: The fume hood must have a verified face velocity (typically 80-120 feet per

minute) to ensure containment.

Personal Protective Equipment (PPE): The Essential
Barrier

Hand Protection: Wear nitrile or neoprene gloves. Avoid latex gloves due to their poor

chemical resistance. If skin contact occurs, wash the affected area immediately with soap

and water[6][7]. Contaminated gloves must be disposed of properly, and hands should be

washed thoroughly after removal.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn in

addition to goggles when there is a risk of splashing, such as during solution preparation or

transfers[8].

Body Protection: A lab coat is required. For larger quantities, a chemically resistant apron is

recommended. Ensure clothing is flame-retardant if working near ignition sources.

Storage and Handling Workflow
Proper storage is critical for maintaining chemical integrity and safety.

Storage Conditions: Store in a tightly sealed, clearly labeled container in a cool, dry, and

well-ventilated area[6]. The storage location should be away from incompatible materials.

Incompatible Materials: Keep away from strong oxidizing agents and strong acids, as these

can lead to vigorous, potentially exothermic reactions[6][9].

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1379017?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR3203_msds.pdf
https://www.echemi.com/sds/4-bromo-2-chloro-5-methylpyridine-pd180713146115.html
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC392320050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC107411000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1379017?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow: The following diagram outlines the standard workflow for handling the reagent

from receipt to disposal.

Receive Chemical
- Verify identity (CAS/Name)
- Check container integrity

Log into Inventory
- Record date, quantity, lot #

Inspect

Store in Designated Area
- Cool, dry, ventilated
- Away from oxidizers

Store

Prepare for Experiment
- Don PPE (Gloves, Goggles, Lab Coat)

- Work in fume hood

Retrieve

Weighing & Dispensing
- Use anti-static weigh boat

- Minimize dust creation

Setup

Reaction Setup
- Add reagent slowly

- Maintain inert atmosphere if required

Transfer

Post-Experiment
- Quench reaction safely

Complete

Waste Disposal
- Segregate halogenated waste
- Follow institutional guidelines

Segregate

Decontaminate
- Clean glassware & work area

- Remove PPE correctly

Finalize
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Click to download full resolution via product page

Caption: Standard operating procedure for handling 3-Bromo-4-chloro-5-methylpyridine.

Section 4: Emergency Procedures and First Aid
In the event of an accidental exposure or spill, a rapid and informed response is crucial.

Exposure Protocols
Inhalation: If fumes or dust are inhaled, immediately move the affected person to fresh air. If

breathing is difficult or irritation persists, seek medical attention. Call a poison center or

doctor if you feel unwell[6].

Skin Contact: Immediately flush the skin with plenty of soap and water for at least 15

minutes. Remove contaminated clothing. If skin irritation occurs, seek medical advice[6].

Eye Contact: Immediately rinse eyes cautiously with water for several minutes. Remove

contact lenses if present and easy to do so. Continue rinsing for at least 15 minutes. If eye

irritation persists, get medical attention[6].

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention or call a poison control

center[10].

Spill and Fire Response
Spill Cleanup: For small spills, absorb with an inert material such as sand or vermiculite.

Place in a suitable, labeled container for disposal. Avoid breathing vapors or dust and ensure

the area is well-ventilated. Control all sources of ignition[7].

Firefighting Measures: This material is not highly flammable, but containers may burn. Use

carbon dioxide (CO₂), dry chemical powder, or alcohol-resistant foam to extinguish a fire. Do

not use a direct water jet, as it may spread the material[6]. Firefighters should wear self-

contained breathing apparatus (SCBA).

Section 5: Stability, Reactivity, and Synthetic Utility
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Understanding the chemical behavior of 3-Bromo-4-chloro-5-methylpyridine is essential for

its safe use in research and development.

Stability: The compound is stable under recommended storage conditions.

Reactivity Profile: The two halogen substituents provide distinct handles for synthetic

transformations, making this a valuable building block.

Nucleophilic Aromatic Substitution: The chloro and bromo groups can be displaced by

strong nucleophiles, although this often requires harsh conditions.

Cross-Coupling Reactions: The C-Br and C-Cl bonds are prime sites for metal-catalyzed

cross-coupling reactions, such as Suzuki-Miyaura couplings with various arylboronic

acids. This is a common strategy for building molecular complexity and is widely used in

the synthesis of kinase inhibitors and other bioactive molecules[4].

Hazardous Decomposition Products: Under combustion, it may produce toxic fumes,

including carbon oxides (CO, CO₂), nitrogen oxides (NOx), hydrogen bromide (HBr), and

hydrogen chloride (HCl)[9].

This reactivity profile highlights why the compound is a valuable intermediate in the

pharmaceutical and agrochemical industries, where it serves as a scaffold for creating more

complex molecules with potential biological activity[4][5][11].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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